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Compound of Interest

Compound Name: 3-Nitrobenzyl chloride

Cat. No.: B146360 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling 3-Nitrobenzyl chloride, a chemical requiring careful

management. From personal protective equipment to disposal plans, these procedural steps

will help ensure the well-being of your team and the integrity of your research.

Immediate Safety and Handling Precautions
Personal Protective Equipment (PPE):

When handling 3-Nitrobenzyl chloride, a comprehensive array of personal protective

equipment is non-negotiable. The following table summarizes the required PPE for various

body parts, compiled from multiple safety data sheets.
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Body Part Required PPE Specifications

Eyes/Face
Chemical safety goggles and a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Hands Chemical-resistant gloves

Neoprene or nitrile gloves are

recommended.[2] Inspect

gloves before use and change

them regularly (every 30-60

minutes) or immediately if

contaminated or damaged.[3]

Body
Lab coat or chemical-resistant

apron/suit

Gowns should have closed

fronts, long sleeves, and tight-

fitting cuffs.[3] For significant

exposure risks, a full chemical-

resistant suit is necessary.[4]

Respiratory

Full-face respirator with acid

gas/organic vapor cartridges or

a NIOSH/MSHA approved

respirator

Use in a well-ventilated

chemical fume hood.[1][4] An

N95 or N100 particle mask

may be sufficient for some

activities, but a chemical

cartridge-type respirator is

required for large spills.[3]

Engineering Controls:

Always handle 3-Nitrobenzyl chloride in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[1][5] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1][5]

Operational Plan: From Handling to Disposal
A systematic approach is crucial for managing 3-Nitrobenzyl chloride safely throughout its

lifecycle in the laboratory.
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that the

chemical fume hood is functioning properly.

Dispensing: Carefully weigh or measure the required amount of 3-Nitrobenzyl chloride
within the fume hood. Avoid creating dust.[5]

Reaction Setup: If used in a reaction, ensure the apparatus is secure and properly

assembled to prevent leaks or spills.

Post-Handling: After use, thoroughly wash hands and any exposed skin.[5] Decontaminate

the work area.

Storage:

Store 3-Nitrobenzyl chloride in a tightly closed container in a dry, cool, and well-ventilated

place, away from incompatible materials such as bases, alcohols, amines, and oxidizing

agents.[1][5] The storage area should be designated for corrosive materials.[5]

Spill Management:

In the event of a spill, evacuate the area and increase ventilation. For small spills, dampen the

solid material with acetone and transfer it to a suitable container for disposal.[6] For larger

spills, isolate the area for at least 50 meters in all directions.[6] Do not allow the spill to come

into contact with water, as it can liberate toxic gas.[5]

Disposal Plan:

3-Nitrobenzyl chloride and its containers must be disposed of as hazardous waste.[5][7]

Waste Collection: Collect solid waste in a clearly labeled, sealable, and chemically

compatible container.[2]

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

Containment: Ensure the waste container is tightly sealed. For transport to a central waste

accumulation area, use a secondary container.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b146360?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1677509&productDescription=3-NITROBENZYL+CHLORIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1677509&productDescription=3-NITROBENZYL+CHLORIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b146360?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC161092500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1677509&productDescription=3-NITROBENZYL+CHLORIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1677509&productDescription=3-NITROBENZYL+CHLORIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH20762
https://cameochemicals.noaa.gov/report?key=CH20762
https://www.fishersci.com/store/msds?partNumber=AAA1677509&productDescription=3-NITROBENZYL+CHLORIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b146360?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1677509&productDescription=3-NITROBENZYL+CHLORIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5697-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDU0NDN8YXBwbGljYXRpb24vcGRmfGFHSTRMMmczT1M4NU1UYzFNalkzT0RBek1UWTJMMU5FUWw4MU5qazNYMGRDWDBWT0xuQmtaZ3wyYTEzYmUzYzYxODY5YzU0ODJjZDg4MWUwNzhjM2U1NDgyOTMwODE0YzUxNjU1ZmYyNGMyZmZmOTI1ODQwZjU1
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Methylamino_3_nitrobenzoyl_Chloride_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Methylamino_3_nitrobenzoyl_Chloride_A_Comprehensive_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company or your institution's Environmental Health and Safety (EHS) department.[2] Do not

empty into drains.[8]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5][9]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Seek immediate medical attention.[5]

[9]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[5][9]

Ingestion

Rinse mouth. DO NOT induce vomiting. Call a

physician or poison control center immediately.

[5][9]

Quantitative Data Summary
The following table presents key physical and chemical properties of 3-Nitrobenzyl chloride.
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Property Value

CAS Number 619-23-8

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol [1]

Appearance Light yellow to tan crystals[10]

Melting Point 43-47°C[11]

Boiling Point 85-87°C at 5 mm Hg[11]

Flash Point 110°C (closed cup)[12]

Visualizing the Workflow for Safe Handling
The following diagram illustrates the logical steps for the safe handling of 3-Nitrobenzyl
chloride, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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